Cas no 2171626-93-8 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-hydroxy-2,2-dimethylpentyl)carbamoylpropanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-hydroxy-2,2-dimethylpentyl)carbamoylpropanoic acid
• CAS No: 2171626-93-8
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 6370664
• PubChem ID: 165544492
• Update Time: 2025-10-31

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-hydroxy-2,2-dimethylpentyl)carbamoylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-hydroxy-2,2-dimethylpentyl)carbamoylpropanoic acid
• EN300-1520997
• 2171626-93-8
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(4-hydroxy-2,2-dimethylpentyl)carbamoyl]propanoic acid

• Inchi： 1S/C26H32N2O6/c1-16(29)13-26(2,3)15-27-24(32)22(12-23(30)31)28-25(33)34-14-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,16,21-22,29H,12-15H2,1-3H3,(H,27,32)(H,28,33)(H,30,31)
• InChI Key： UFSSKQCTTMFVEN-UHFFFAOYSA-N
• SMILES： OC(C)CC(C)(C)CNC(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 125Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-hydroxy-2,2-dimethylpentyl)carbamoylpropanoic acid

Introduction to 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-hydroxy-2,2-dimethylpentyl)carbamoylpropanoic Acid (CAS No. 2171626-93-8)

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-hydroxy-2,2-dimethylpentyl)carbamoylpropanoic acid, identified by its CAS number 2171626-93-8, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of this compound is characterized by a complex arrangement of functional groups, including a fluoren-9-yl moiety and a methoxycarbonyl group, which contribute to its unique chemical properties. The presence of these groups not only influences its reactivity but also opens up possibilities for various synthetic modifications that could enhance its pharmacological efficacy.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The 3-(4-hydroxy-2,2-dimethylpentyl)carbamoylpropanoic acid moiety in this compound suggests potential interactions with biological targets, which could be exploited for therapeutic purposes. Specifically, the hydroxyl group and the branched alkyl chain may play a crucial role in determining its solubility and bioavailability, which are critical factors in drug design.

One of the most compelling aspects of this compound is its potential application in the field of medicinal chemistry. Researchers have been exploring its utility as a precursor for more complex molecules that could have therapeutic benefits. The fluoren-9-yl group, in particular, is known for its stability and compatibility with various chemical reactions, making it an attractive scaffold for drug development.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques has enabled researchers to produce this molecule in sufficient quantities for further study. These techniques include palladium-catalyzed cross-coupling reactions, which are essential for forming the carbon-carbon bonds that define its structure.

Recent studies have begun to uncover the biological activities of this compound. Preliminary experiments suggest that it may exhibit properties such as anti-inflammatory and anti-proliferative effects. These findings are particularly exciting because they indicate that this molecule could be a valuable candidate for further development into a new drug.

The anti-inflammatory potential of this compound is particularly noteworthy. Inflammation is a key factor in the pathogenesis of many diseases, including autoimmune disorders and chronic inflammatory conditions. By targeting inflammatory pathways, this compound could offer a new approach to treating these conditions without the side effects associated with traditional anti-inflammatory drugs.

In addition to its anti-inflammatory properties, there is also evidence to suggest that this compound may have anti-proliferative effects. This means it could potentially inhibit the growth of cancer cells, making it a promising candidate for cancer research. The ability to selectively target cancer cells while sparing healthy cells is a major goal in oncology research.

The development of new drugs is often hampered by issues related to drug resistance and toxicity. However, the unique structure of this compound offers several advantages over existing therapies. For example, the presence of the methoxycarbonyl group may enhance its stability in biological systems, while the branched alkyl chain could improve its bioavailability.

Ongoing research is focused on optimizing the pharmacokinetic properties of this compound. By fine-tuning its structure, researchers hope to develop derivatives that are more effective and have fewer side effects. This involves studying how different functional groups influence its absorption, distribution, metabolism, and excretion (ADME) profile.

The use of computational methods has also been instrumental in understanding the behavior of this compound. Molecular modeling techniques allow researchers to predict how it will interact with biological targets at the atomic level. These predictions can then be tested experimentally, providing valuable insights into its potential therapeutic applications.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-hydroxy-2,2-dimethylpentyl)carbamoylpropanoic acid (CAS No. 2171626-93-8) is a promising compound with significant potential in pharmaceutical research. Its unique molecular structure and demonstrated biological activities make it an attractive candidate for further development into new drugs. As research continues to uncover more about its properties and applications, it is likely that this compound will play an important role in addressing some of the most challenging medical conditions facing society today.